Cas no 28556-81-2 (2,6-Dimethylphenyl isocyanate)

2,6-Dimethylphenyl isocyanate Properties

Names and Identifiers

• 2,6-Dimethylphenyl isocyanate
• 2-Isocyanato-1,3-dimethylbenzene
• 2,6-dimethyl-5-bromophenyl isocyanate
• 2,6-dimethylbenzenisocyanate
• 2,6-DMPhNCO
• 2,6-Me2C6H3NCO
• 2,6-xylyl isocyanate
• Benzene,2-isocyanato-1,3-dimethyl
• Isocyanic Acid 2,6-Dimethylphenyl Ester
• Isocyanicacid, 2,6-xylyl ester (6CI,7CI)
• NSC 165602
• 2,6-Xylylisocyanate
• Benzene, 2-isocyanato-1,3-dimethyl-
• 2,6-Dimethylphenylisocyanate
• 2QL5MU0E0C
• YQLRKXVEALTVCZ-UHFFFAOYSA-N
• 2-isocyanato-1,3-dimethyl-benzene
• NSC165602
• 2,6-dimethyl phenyl isocyanate
• STK504620
• SBB048882
• NS00010684
• ISOCYANIC ACID, 2,6-XYLYL ESTER
• 2,6-Dimethylphenyl isocyanate, 99%
• AKOS005171728
• D91142
• FT-0610734
• LS-02813
• 2-Isocyanato-1,3-dimethylbenzene #
• SY019592
• SCHEMBL374209
• EN300-146878
• J-017125
• UNII-2QL5MU0E0C
• DTXSID0067397
• A819486
• I0410
• NSC-165602
• 2,6-DIMETHYLPHENYLENEISOCYANATE
• BB 0260806
• MFCD00002012
• 28556-81-2
• ALBB-007560
• DB-020245
• +Expand

• MDL： MFCD00002012
• InChIKey： YQLRKXVEALTVCZ-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO/c1-7-4-3-5-8(2)9(7)10-6-11/h3-5H,1-2H3
• SMILES： O=C=NC1C(C([H])([H])[H])=C([H])C([H])=C([H])C=1C([H])([H])[H]
• BRN： 742593

Computed Properties

• Exact Mass: 147.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 147.068
• Heavy Atom Count: 11
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4

Experimental Properties

• LogP: 2.27070
• PSA: 29.43000
• Refractive Index: n20/D 1.5356(lit.)
• Boiling Point: 87-89 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• Color/Form: Colorless liquid with pungent smell
• Solubility: Soluble in water
• Sensitiveness: Moisture Sensitive
• Density: 1.057 g/mL at 25 °C(lit.)

2,6-Dimethylphenyl isocyanate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S45-S36/37/39-S26-S23-S37/39-S28-S27
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2206
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1

2,6-Dimethylphenyl isocyanate Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides